Cas no 2171830-70-7 ((dimethoxy-1,2-thiazol-4-yl)methanethiol)

• Product Name: (dimethoxy-1,2-thiazol-4-yl)methanethiol
• CAS No: 2171830-70-7
• MF: C₆H₉NO₂S₂
• MW: 191.27115893364
• CID: 6052176
• PubChem ID: 165522713
• Update Time: 2025-09-27

(dimethoxy-1,2-thiazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (dimethoxy-1,2-thiazol-4-yl)methanethiol
• EN300-1288302
• 2171830-70-7

• Inchi： 1S/C6H9NO2S2/c1-8-5-4(3-10)6(9-2)11-7-5/h10H,3H2,1-2H3
• InChI Key： UHHQMAYBABMPKH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=N1)OC)CS)OC

Computed Properties

• Exact Mass: 191.00747088g/mol
• Monoisotopic Mass: 191.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.6Ų

Additional information on (dimethoxy-1,2-thiazol-4-yl)methanethiol

The Chemical Compound CAS No. 2171830-70-7: (Dimethoxy-1,2-thiazol-4-yl)methanethiol

The compound with CAS number 2171830-70-7, commonly referred to as (dimethoxy-1,2-thiazol-4-yl)methanethiol, is a sulfur-containing organic compound that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The dimethoxy substituents on the thiazole ring and the methanethiol group attached to the 4-position of the ring contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and material synthesis. The dimethoxy groups in this compound are known to enhance stability and solubility, making it a promising candidate for pharmaceutical applications. Additionally, the methanethiol group introduces reactivity that can be exploited in catalytic processes and polymer chemistry.

From a structural perspective, (dimethoxy-1,2-thiazol-4-yl)methanethiol features a thiazole ring with two methoxy groups at positions 5 and 6. The methanethiol group (-SCH3) is attached at position 4 of the ring. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its electronic properties and reactivity.

Research into this compound has revealed its potential as a building block for more complex molecules. For instance, its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in organic synthesis. Furthermore, the sulfur atom in the methanethiol group can participate in various bonding interactions, making it suitable for applications in coordination chemistry and metalloorganic frameworks.

In terms of physical properties, (dimethoxy-1,2-thiazol-4-yl)methanethiol is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-based reactions. The compound is stable under normal conditions but may decompose under harsh acidic or basic conditions.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with high precision. These studies have provided insights into its reactivity and potential for use in electronic materials. For example, calculations suggest that the compound's thiazole ring can act as an electron-deficient aromatic system, making it a candidate for use in organic semiconductors.

The synthesis of (dimethoxy-1,2-thiazol-4-yl)methanethiol typically involves multi-step reactions starting from simpler precursors. A common approach involves the reaction of dimethyl sulfide with appropriately substituted thiazole derivatives under catalytic conditions. Optimization of reaction conditions has led to higher yields and improved purity of the final product.

In conclusion, CAS No. 2171830-70-7 represents a versatile compound with significant potential in multiple areas of chemical research. Its unique structure and reactivity make it an attractive target for further investigation into its applications in pharmaceuticals, materials science, and beyond.